5alpha-Dihydrodeoxycorticosterone

Specification

• Description: 5alpha-Dihydrodeoxycorticosterone, also known as 5alpha-pregnan-21-ol-3, 20-dione or hydroxydione, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 5alpha-Dihydrodeoxycorticosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Dihydrodeoxycorticosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-dihydrodeoxycorticosterone is primarily located in the membrane (predicted from logP) and cytoplasm.; 5alpha-Dihydrodeoxycorticosterone is a 21-hydroxy steroid and a 3-oxo-5alpha-steroid.
• CAS No.: 298-36-2
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (5S,8R,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13,15-18,22H,3-12H2,1-2H3/t13-,15-,16-,17-,18+,20-,21-/m0/s1
• Standard InChI Key: USPYDUPOCUYHQL-KVHKMPIWSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C
• SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4C(=O)CO)C
• Canonical SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4C(=O)CO)C